N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[(4-chlorophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C20H15ClN2O5S/c21-14-4-7-17(8-5-14)29(25,26)23-16-3-1-2-13(10-16)20(24)22-15-6-9-18-19(11-15)28-12-27-18/h1-11,23H,12H2,(H,22,24)
• InChI Key: RMBPQBSANWVQNB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H15ClN2O5S
• Molecular Weight: 430.9 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide (NCB-CBSA) is an organic compound composed of a benzamide, a benzodioxole, and a chlorobenzenesulfonamido group. NCB-CBSA is a small molecule with a molecular weight of 433.5 g/mol and a melting point of 128-130°C. It is a white crystalline solid that is soluble in ethanol and dimethyl sulfoxide (DMSO). NCB-CBSA has been studied extensively due to its potential applications in scientific research and its unique mechanism of action.

Scientific Research Applications

N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has been studied extensively due to its potential applications in scientific research. It has been used as a tool to study the effects of oxidative stress in cells and as a model compound for studying the effects of drug metabolism. N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has also been used to study the effects of DNA damage and repair, as well as the effects of DNA methylation. In addition, N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has been used to study the effects of gene expression and epigenetics.

Mechanism of Action

N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has a unique mechanism of action that is not fully understood. It is believed that N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide binds to DNA strands and interferes with DNA replication, leading to DNA damage and cell death. N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide also binds to proteins and enzymes involved in DNA repair and gene expression, leading to the inhibition of these processes.
Biochemical and Physiological Effects
N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, colon, and prostate cancer cells. N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has also been shown to inhibit the growth of a variety of bacteria and fungi. In addition, N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has several advantages for use in lab experiments. It is a small molecule with a low molecular weight, making it easy to store and handle. In addition, N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide is soluble in ethanol and DMSO, making it easy to dissolve and use in experiments. However, N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide has several limitations for use in lab experiments. It is toxic and can be dangerous if not handled properly. In addition, N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide is expensive and can be difficult to obtain in large quantities.

Future Directions

Given the potential applications of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide, there are a number of future directions that could be explored. One potential direction is to further study the mechanism of action of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide and its effects on DNA repair and gene expression. Another potential direction is to explore the use of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide in combination with other drugs or compounds to enhance its effectiveness. Finally, further research could be conducted to explore the potential therapeutic applications of N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide, such as its use as an anti-cancer or anti-inflammatory agent.

Synthesis Methods

N-(2H-1,3-benzodioxol-5-yl)-3-(4-chlorobenzenesulfonamido)benzamide can be synthesized in a three-step process. The first step involves the reaction of 2H-1,3-benzodioxole and 4-chlorobenzenesulfonamide in a solution of dimethylformamide (DMF) and sodium hydroxide (NaOH). The second step involves the addition of benzoyl chloride to the reaction mixture, followed by the addition of sodium bicarbonate. The third step involves the removal of the solvent and the addition of ethanol to the reaction mixture. The final product is a white crystalline solid that is soluble in ethanol and DMSO.